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Compound of Interest

Compound Name: Tuberosin

Cat. No.: B12322192 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Tuberosin

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with Tuberosin. Adherence to these guidelines is

essential for ensuring personal safety and maintaining the integrity of your experimental work.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tuberosin is provided in the table

below. This information is crucial for safe handling, storage, and experimental planning.

Property Value Reference

Molecular Formula C₂₀H₁₈O₅ [1]

Molecular Weight 338.35 g/mol [1]

Appearance Solid [2]

Purity Typically ≥98% [2]

CAS Number 41347-45-9 [3][4]
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When handling Tuberosin, a comprehensive approach to personal protection is mandatory to

prevent skin contact, inhalation, and eye exposure. The following PPE is required:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential.[5] Always inspect

gloves for tears or punctures before use and wash hands thoroughly after removal.[2]

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn to

protect against dust particles and splashes.

Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator (e.g., N95) or a chemical fume hood should be used.[6]

Operational and Disposal Plans
Handling and Storage:

Tuberosin should be handled in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation risk.

Avoid the formation of dust and aerosols.

Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Spill Management:

In the event of a spill, evacuate the area and prevent the spread of dust.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the solid material and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Disposal:
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Dispose of Tuberosin and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Do not dispose of down the drain or in regular trash.

[7]

Experimental Protocol: Preparation of Tuberosin for
Cell Culture
This protocol outlines the steps for preparing a stock solution of Tuberosin and diluting it to

working concentrations for use in cell culture experiments, such as those involving macrophage

cell lines.[8][9]

Materials:

Tuberosin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Sterile, filtered pipette tips

Vortex mixer

Cell culture medium appropriate for your cell line

Procedure:

Stock Solution Preparation (10 mM):

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh out a small amount of Tuberosin powder (e.g., 1 mg).

Calculate the volume of DMSO required to make a 10 mM stock solution using the

following formula: Volume (µL) = (Mass (mg) / 338.35 g/mol ) * 100,000

Add the calculated volume of DMSO to the microcentrifuge tube containing the Tuberosin.
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Vortex thoroughly until the Tuberosin is completely dissolved. This is your stock solution.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability.

Preparation of Working Solutions:

Thaw an aliquot of the 10 mM Tuberosin stock solution at room temperature.

Dilute the stock solution in fresh, pre-warmed cell culture medium to achieve the desired

final concentrations for your experiment (e.g., 1 µM, 5 µM, 10 µM).

It is crucial to ensure that the final concentration of DMSO in the cell culture medium does

not exceed a level that is toxic to your cells (typically ≤ 0.1%).

Cell Treatment:

Add the prepared working solutions of Tuberosin to your cell cultures and incubate for the

desired period as determined by your experimental design.

Biological Activity and Signaling
Tuberosin has demonstrated significant antioxidant and anti-inflammatory properties.[4][8]

Research has shown that it can inhibit the production of nitric oxide (NO) by suppressing the

expression of inducible nitric oxide synthase (iNOS) protein in lipopolysaccharide (LPS)-

stimulated macrophages.[8][9] More recent studies have also identified Tuberosin as a potent

and selective inhibitor of AKT1, a key protein in cellular signaling pathways related to cell

survival and proliferation.[10]

Caption: Tuberosin's inhibitory effects on inflammatory and cell survival pathways.

Caption: Workflow for preparing and using Tuberosin in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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